Cas no 656226-84-5 (2-Thiophenecarboxylic acid,5-[6-[[(3-pyridinylmethyl)amino]methyl]-2-pyridinyl]-)

• Product Name: 2-Thiophenecarboxylic acid,5-[6-[[(3-pyridinylmethyl)amino]methyl]-2-pyridinyl]-
• CAS No: 656226-84-5
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 1694117
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[6-[[(3-pyridinylmethyl)amino]methyl]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[6-[[(3-pyridinylmethyl)amino]methyl]-2-pyridinyl]-
• 2-Thiophenecarboxylic acid, 5-[6-[[(3-pyridinylmethyl)amino]methyl]-2-pyridinyl]-

• Inchi： 1S/C17H15N3O2S/c21-17(22)16-7-6-15(23-16)14-5-1-4-13(20-14)11-19-10-12-3-2-8-18-9-12/h1-9,19H,10-11H2,(H,21,22)
• InChI Key： RMZXBDPSTFHINH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2=NC(CNCC3=CC=CN=C3)=CC=C2)=CC=1

Computed Properties

• Exact Mass: 325.08865

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 543.6±50.0 °C(Predicted)
• PSA: 75.11
• pka: 3.02±0.10(Predicted)